Cas no 15996-74-4 (4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile)

• Product Name: 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile
• CAS No: 15996-74-4
• MF: C₁₆H₁₀N₂O₂
• MW: 262.262803554535
• CID: 3042606
• PubChem ID: 854235
• Update Time: 2025-11-06

4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(1,3-Dioxoisoindol-2-yl)methyl]benzonitrile
• CHEMBL5492061
• N-(4-cyano-benzyl)phthalimide
• SB64471
• AKOS000183599
• STL352429
• Z18271710
• 4-(1,3-dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzonitrile
• 4-phthalimidomethylbenzonitrile
• 4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzonitrile
• Oprea1_717572
• MFCD00968196
• 4-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]benzonitrile
• 15996-74-4
• CS-0210319
• HMS1775J19
• Benzonitrile, 4-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-
• Oprea1_806474
• SCHEMBL5784952
• BS-31117
• PAKQBGKIYWXTMG-UHFFFAOYSA-N
• 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile

• Inchi： 1S/C16H10N2O2/c17-9-11-5-7-12(8-6-11)10-18-15(19)13-3-1-2-4-14(13)16(18)20/h1-8H,10H2
• InChI Key： PAKQBGKIYWXTMG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 262.074227566Da
• Monoisotopic Mass: 262.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile

4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile: A Comprehensive Overview

The compound CAS No. 15996-74-4, also known as 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Structural Analysis

The molecular structure of 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile consists of a benzonitrile group attached to a methyl-substituted isoindole moiety. The isoindole ring system is a fused bicyclic structure comprising two benzene rings with a ketone functionality at the 1 and 3 positions. This arrangement imparts the compound with unique electronic properties, making it suitable for various chemical transformations and applications.

Synthesis Methods

The synthesis of CAS No. 15996-74-4 involves a multi-step process that typically begins with the preparation of the isoindole derivative. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, leveraging catalytic processes and green chemistry principles. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the isoindole-benzonitrile framework.

Applications in Material Science

4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile has found applications in the development of advanced materials, particularly in the field of organic electronics. Its electronic properties make it a promising candidate for use in semiconducting polymers and organic light-emitting diodes (OLEDs). Recent studies have demonstrated its ability to enhance the charge transport properties of these materials, leading to improved device performance.

Toxicological Considerations

As with any chemical compound, understanding the toxicological profile of CAS No. 15996-74-4 is crucial for ensuring safe handling and application. Recent toxicological studies have indicated that this compound exhibits low acute toxicity when administered in standard test conditions. However, further research is required to assess its long-term effects and potential environmental impact.

Future Research Directions

The future of 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile lies in exploring its potential applications in emerging fields such as nanotechnology and biotechnology. Researchers are currently investigating its role as a building block for self-assembling nanostructures and its compatibility with biological systems for drug delivery applications.

In conclusion, CAS No. 15996-74-4, or 4-(1,3-Dioxoisoindol-2-yl)methylbenzonitrile, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.